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Compound of Interest

2-Bromo-3-(4-bromophenyl)-1-
Compound Name:
propene

cat. No.: B1278799

Technical Guide: Physicochemical Properties of
2-Bromo-3-(4-bromophenyl)-1-propene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-(4-bromophenyl)-1-propene is a halogenated alkene derivative with potential
applications in organic synthesis and as an intermediate in the development of novel chemical
entities. A thorough understanding of its physical properties is fundamental for its handling,
characterization, and application in research and development. This technical guide provides
an in-depth overview of the available data on the physical properties of 2-Bromo-3-(4-
bromophenyl)-1-propene, focusing on its melting and boiling points. Due to the limited
availability of experimentally determined data for this specific compound in peer-reviewed
literature and chemical databases, this guide also presents predicted values and outlines
general experimental protocols for their determination.

Physicochemical Data

A comprehensive search of scientific databases and chemical supplier catalogs did not yield
experimentally determined melting and boiling points for 2-Bromo-3-(4-bromophenyl)-1-
propene. Therefore, the following table summarizes computationally predicted physical
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properties alongside essential molecular identifiers. These predicted values offer an estimation
and should be used as a reference pending experimental verification.

Property Value Source
Molecular Formula CoHsBr2 PubChem[1]
Molecular Weight 275.97 g/mol PubChem[1]
CAS Number 91391-61-6 Guidechem[2]

) N ) ChemicalBook (Predicted for a
Predicted Boiling Point 445.7£45.0 °C o

similar compound)[3]

Predicted Melting Point Not Available

Note: The predicted boiling point is for a structurally similar compound, (E)-3-(4-
bromophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, and should be considered a rough
estimate for 2-Bromo-3-(4-bromophenyl)-1-propene.

Experimental Protocols

The following are detailed, generalized experimental protocols for the determination of melting
and boiling points, which are standard procedures in a chemistry laboratory for the
characterization of a new compound like 2-Bromo-3-(4-bromophenyl)-1-propene.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid-phase of a compound
transitions to the liquid phase.

Apparatus:
» Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
o Capillary tubes (sealed at one end)

e Spatula
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o Mortar and pestle (if the sample is not a fine powder)
e Thermometer (calibrated)
Procedure:

o Sample Preparation: Ensure the sample of 2-Bromo-3-(4-bromophenyl)-1-propene is
completely dry and in the form of a fine powder. If necessary, gently grind the crystalline
sample in a mortar.

o Capillary Tube Packing: Pack the dry sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

e Heating:

o For an unknown compound, a preliminary rapid heating can be performed to get an
approximate melting range.

o For a more accurate determination, heat the block rapidly to about 15-20 °C below the
expected melting point.

o Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium
between the sample, heating block, and thermometer.

o Observation: Observe the sample closely through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the lower limit of the melting range) and
the temperature at which the last solid crystal melts (the upper limit of the melting range).

e Reporting: Report the melting point as a range.

Boiling Point Determination (Micro Boiling Point
Method)
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Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Apparatus:

o Small test tube (e.g., 10 x 75 mm)

o Capillary tube (sealed at one end)

o Thermometer (calibrated)

e Heating bath (e.g., oil bath)

» Rubber band or wire to attach the test tube and thermometer

Procedure:

Sample Preparation: Place a small amount (a few drops) of liquid 2-Bromo-3-(4-
bromophenyl)-1-propene into the small test tube.

o Capillary Inversion: Place the capillary tube into the test tube with its open end down.

e Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating: Immerse the assembly in a heating bath. Heat the bath gradually.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until the bubbling is rapid and continuous.

e Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The boiling
point is the temperature at which the stream of bubbles ceases and the liquid just begins to
enter the capillary tube.

» Reporting: Record the temperature as the boiling point at the observed atmospheric
pressure.

Workflow and Process Visualization

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1278799?utm_src=pdf-body
https://www.benchchem.com/product/b1278799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a general workflow for the synthesis and characterization of a
chemical compound like 2-Bromo-3-(4-bromophenyl)-1-propene.

General Workflow for Chemical Synthesis and Characterization

Project Initiation
(Target Molecule Identification)

Y

Literature Search
(Synthesis Route Planning)

Chemical Synthesis

(Reactants -> Product)

Reaction Work-up
(Quenching, Extraction)

Purification

(Chromatography, Recrystallization)
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Physical Property Measurement
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Y

Final Product with Characterization Data
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Caption: A generalized workflow for the synthesis and characterization of a chemical
compound.

This guide serves as a foundational resource for professionals working with 2-Bromo-3-(4-
bromophenyl)-1-propene. While experimentally determined physical properties are currently
unavailable, the provided information and protocols offer a starting point for its scientific
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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